Cas no 1196157-51-3 (2-amino-6-bromo-pyridine-3-carboxylic acid)

• Product Name: 2-amino-6-bromo-pyridine-3-carboxylic acid
• CAS No: 1196157-51-3
• MF: C₆H₅BrN₂O₂
• MW: 217.020100355148
• MDL: MFCD13190078
• CID: 1011132
• PubChem ID: 57345823
• Update Time: 2025-06-22

2-amino-6-bromo-pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-bromonicotinic acid
• 2-amino-6-bromo-3-Pyridinecarboxylic acid
• 2-amino-6-bromopyridine-3-carboxylic acid
• AB69713
• BC005261
• AB0035117
• 2-Amino-6-bromonicotinic acid, AldrichCPR
• ST24021981
• X9391
• 3-Pyridinecarboxylic acid, 2-amino-6-bromo-
• 2-amino-6-bromo-pyridine-3-carboxylic acid

• MDL： MFCD13190078
• Inchi： 1S/C6H5BrN2O2/c7-4-2-1-3(6(10)11)5(8)9-4/h1-2H,(H2,8,9)(H,10,11)
• InChI Key： FGOAIGICMNFDHG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)O)C(N)=N1

Computed Properties

• Exact Mass: 215.95300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Topological Polar Surface Area: 76.2

Experimental Properties

• PSA: 76.21000
• LogP: 1.70570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-amino-6-bromo-pyridine-3-carboxylic acid

2-Amino-6-Bromo-Pyridine-3-Carboxylic Acid

The compound 2-amino-6-bromo-pyridine-3-carboxylic acid (CAS No. 1196157-51-3) is a significant molecule in the field of organic chemistry, particularly in the study of heterocyclic compounds. This compound belongs to the class of pyridine derivatives, which are widely explored for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of 2-amino-6-bromo-pyridine-3-carboxylic acid consists of a pyridine ring with an amino group at position 2, a bromine atom at position 6, and a carboxylic acid group at position 3. These functional groups confer unique chemical and biological properties to the molecule.

Recent studies have highlighted the potential of pyridine derivatives in drug discovery, particularly in the development of anticancer agents. The presence of an amino group and a bromine atom in 2-amino-6-bromo-pyridine-3-carboxylic acid makes it a promising candidate for further exploration in this domain. Researchers have reported that such compounds can exhibit selective cytotoxicity against cancer cells, suggesting their potential as targeted therapies. Additionally, the carboxylic acid group provides opportunities for further functionalization, enabling the creation of more complex molecules with enhanced bioactivity.

In terms of synthesis, 2-amino-6-bromo-pyridine-3-carboxylic acid can be prepared through various organic reactions, including nucleophilic substitution and condensation reactions. Recent advancements in catalytic methods have made it possible to achieve higher yields and better purity levels during the synthesis process. For instance, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining product quality. Such innovations are critical for scaling up production to meet the growing demand for this compound in both research and industrial settings.

The physical properties of 2-amino-6-bromo-pyridine-3-carboxylic acid are also noteworthy. It has a melting point of approximately 240°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and acetonitrile. These characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. Furthermore, its stability under standard storage conditions ensures that it can be handled safely in laboratory environments.

One area where 2-amino-6-bromo-pyridine-3-carboxylic acid has shown particular promise is in the field of materials science. Researchers have explored its use as a building block for constructing coordination polymers and metal-organic frameworks (MOFs). The amino and carboxyl groups on the molecule can act as ligands, enabling the formation of stable metal complexes with desirable properties such as high surface area and porosity. These materials have potential applications in gas storage, catalysis, and sensing technologies.

From an environmental perspective, understanding the fate and transport of 2-amino-6-bromo-pyridine-3-carboxylic acid is crucial for assessing its impact on ecosystems. Studies have indicated that this compound undergoes rapid degradation under UV light or in the presence of common soil microorganisms. This suggests that it has a low persistence in the environment, which is advantageous from an ecological standpoint.

In conclusion, 2-amino-6-bromo-pyridine-3-carboxylic acid (CAS No. 1196157-51-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As advancements continue to be made in synthetic methodologies and material science, this compound is poised to play an increasingly important role in both academic and industrial settings.